Cas no 784177-26-0 (4-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine)

• Product name: 4-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine
• CAS No: 784177-26-0
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• MDL: MFCD07339520
• CID: 1792079
• PubChem ID: 7063999

4-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(2-methoxy-5-methylphenyl)-
• 4-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine
• 4-(AMINOCARBONYL)BENZENESULFONYL CHLORIDE
• 784177-26-0
• CS-0455795
• Z99601146
• 4-(2-Methoxy-5-methylphenyl)thiazol-2-amine
• STK891977
• EN300-14375
• G41727
• CCG-320718
• BBL020365
• MFCD07339520
• J-513315
• AKOS000112476

• MDL： MFCD07339520
• Inchi： InChI=1S/C11H12N2OS/c1-7-3-4-10(14-2)8(5-7)9-6-15-11(12)13-9/h3-6H,1-2H3,(H2,12,13)
• InChI Key： UTMKXDHPVOTHOD-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)OC)C2=CSC(=N)N2

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 226-228 °C
• Boiling Point: 440.2±37.0 °C at 760 mmHg
• Flash Point: 220.0±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine

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